Cas no 1823194-60-0 ((2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one)

• Product Name: (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one
• CAS No: 1823194-60-0
• MDL: MFCD28347909
• CID: 4621410
• Update Time: 2025-06-08

(2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one

• MDL： MFCD28347909

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one

Introduction to (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one (CAS No. 1823194-60-0)

(2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one, also known by its CAS number 1823194-60-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in various therapeutic areas.

The molecular structure of (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one is characterized by a conjugated double bond system and the presence of a thiazole ring, a chlorophenyl group, and a pyridine moiety. These functional groups contribute to its chemical stability and potential pharmacological activity. The conjugated system allows for efficient electron delocalization, which can enhance the compound's interaction with biological targets.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that thiazole-based compounds exhibit potent antitumor activity against several cancer cell lines. The researchers found that these compounds can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

In the context of (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-1-one, preliminary in vitro studies have shown promising results in terms of its anticancer properties. The compound has been tested against a panel of human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The results indicate that it exhibits selective cytotoxicity towards these cancer cells while showing minimal toxicity to normal human fibroblasts.

The mechanism of action of (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-yl)prop-2-en-one is not yet fully understood, but it is believed to involve multiple pathways. One potential mechanism is the inhibition of key enzymes involved in cell cycle regulation and DNA repair. Additionally, the compound may interfere with the expression of certain oncogenes or tumor suppressor genes, thereby modulating the cellular environment to favor apoptosis over survival.

Beyond its anticancer properties, (2E)-1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-3-(pyridin-3-y l)prop - 2 - en - 1 - one has also shown potential in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry (2020) reported that thiazole derivatives can act as potent inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The researchers found that these compounds effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models.

The synthesis of (2E)-1 - 2 - ( 4 - Chlorophen yl ) - 4 - methyl - 1 , 3 - th iazol - 5 - yl ) - 3 - ( pyridin - 3 - yl ) prop - 2 - en - 1 - one has been optimized using modern synthetic techniques. A typical synthetic route involves the condensation of an appropriate aldehyde with a substituted thiazole derivative followed by cyclization and functional group modification. The overall yield and purity of the final product are crucial for its use in biological assays and further development as a drug candidate.

In conclusion, (2E)-1 - 2 - ( 4 - Chlorophen yl ) - 4 - methyl - 1 , 3 - th iazol - 5 - yl ) - 3 - ( pyridin - 3 - yl ) prop - 2 - en - 1 - one (CAS No. 1823194–60–0) represents a promising lead compound with potential applications in oncology and neurodegenerative diseases. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties for clinical use. As the field of medicinal chemistry continues to advance, compounds like this one hold great promise for improving patient outcomes and addressing unmet medical needs.